Cas no 2568-14-1 (Bicyclo[3.3.1]nonan-2-ol)

• Product Name: Bicyclo[3.3.1]nonan-2-ol
• CAS No: 2568-14-1
• MF: C₉H₁₆O
• MW: 140.222743034363
• CID: 238438
• PubChem ID: 557157
• Update Time: 2025-04-19

Bicyclo[3.3.1]nonan-2-ol Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.3.1]nonan-2-ol
• bicyclo[3.3.1]nonan-4-ol
• DTXSID50339594
• SCHEMBL2477741
• 2568-14-1
• endo-bicyclo [3.3.1]nonan-8-ol
• LPHKHFHEUORJNL-UHFFFAOYSA-N

• Inchi： 1S/C9H16O/c10-9-5-4-7-2-1-3-8(9)6-7/h7-10H,1-6H2
• InChI Key： LPHKHFHEUORJNL-UHFFFAOYSA-N
• SMILES： OC1CCC2CCCC1C2

Computed Properties

• Exact Mass: 140.12018
• Monoisotopic Mass: 140.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclic alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Cyclic alcohols and derivatives